Cas no 2174001-90-0 (5-azaspiro2.5octan-8-ol hydrochloride)

• Product Name: 5-azaspiro2.5octan-8-ol hydrochloride
• CAS No: 2174001-90-0
• MF: C₇H₁₄ClNO
• MW: 163.645161151886
• CID: 6117264
• PubChem ID: 132372488
• Update Time: 2025-06-29

5-azaspiro2.5octan-8-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-azaspiro2.5octan-8-ol hydrochloride
• 5-Azaspiro[2.5]octan-8-ol, hydrochloride (1:1)
• 5-Azaspiro[2.5]octan-8-ol hydrochloride
• 2174001-90-0
• Z3033923025
• 5-Azaspiro[2.5]octan-8-ol;hydrochloride
• 5-AZASPIRO[2.5]OCTAN-8-OL HCL
• EN300-1590221
• AT22551
• SCHEMBL23243447

• Inchi： 1S/C7H13NO.ClH/c9-6-1-4-8-5-7(6)2-3-7;/h6,8-9H,1-5H2;1H
• InChI Key： HMAMKIIOLHVQFB-UHFFFAOYSA-N
• SMILES： OC1CCNCC21CC2.Cl

Computed Properties

• Exact Mass: 163.0763918g/mol
• Monoisotopic Mass: 163.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Additional information on 5-azaspiro2.5octan-8-ol hydrochloride

5-Azaspiro[2.5]octan-8-ol Hydrochloride: A Comprehensive Overview

The compound 5-Azaspiro[2.5]octan-8-ol Hydrochloride (CAS No: 2174001-90-0) is a structurally unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the spirocyclic class of molecules, characterized by a spiro atom connecting two rings. The spiro[2.5]octane framework is particularly intriguing due to its potential in drug design and development. Recent studies have highlighted its role in various biological systems, making it a subject of interest for researchers worldwide.

The spiro[2.5]octane structure of this compound provides a rigid and compact framework, which is advantageous in drug design as it can enhance bioavailability and target specificity. The presence of the azaspiro group introduces nitrogen into the structure, which can significantly influence the compound's electronic properties and interactions with biological targets. This makes 5-Azaspiro[2.5]octan-8-ol Hydrochloride a promising candidate for exploring novel therapeutic agents.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of spirocyclic compounds, including 5-Azaspiro[2.5]octan-8-ol Hydrochloride. Researchers have developed innovative methodologies to construct the spiro ring system, leveraging techniques such as ring-closing metathesis and organocatalytic strategies. These methods not only improve the yield but also enhance the stereochemical control, which is crucial for achieving desired pharmacological properties.

In terms of pharmacology, 5-Azaspiro[2.5]octan-8-ol Hydrochloride has shown potential in modulating various biological pathways. Studies suggest that it may act as a ligand for G-protein coupled receptors (GPCRs), which are critical targets for numerous therapeutic agents. The hydroxyl group (-OH) present in the molecule plays a pivotal role in hydrogen bonding, which is essential for receptor binding and activity modulation.

The hydrochloride salt form of this compound ensures its stability and solubility, making it suitable for pharmacokinetic studies and preclinical trials. Recent research has focused on evaluating its bioavailability, metabolism, and toxicity profiles, which are critical parameters for drug development.

Moreover, computational studies using molecular docking and dynamics simulations have provided insights into the binding modes of 5-Azaspiro[2.5]octan-8-ol Hydrochloride with target proteins. These studies have revealed that the compound exhibits favorable interactions with key residues in the active site, suggesting its potential as a lead compound for drug discovery.

In conclusion, 5-Azaspiro[2.5]octan-8-ol Hydrochloride (CAS No: 2174001-90-0) represents a compelling example of how structural complexity can be harnessed to develop innovative therapeutic agents. With ongoing research exploring its synthetic routes, pharmacological profiles, and biological activities, this compound continues to be a focal point in modern medicinal chemistry.